Cas no 2228478-91-7 (3-methyl-3-4-(pyrrolidin-1-yl)phenylbutan-1-amine)

3-Methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine is a synthetic amine compound featuring a pyrrolidine-substituted phenyl group and a branched aliphatic chain. Its structural design combines aromatic and aliphatic components, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the pyrrolidine moiety enhances its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting compounds. The tertiary amine group and hydrophobic substituents contribute to its favorable physicochemical properties, including solubility and lipophilicity, which are critical for drug discovery applications. This compound is valued for its synthetic utility and potential role in modulating receptor interactions.
3-methyl-3-4-(pyrrolidin-1-yl)phenylbutan-1-amine structure
2228478-91-7 structure
Product Name:3-methyl-3-4-(pyrrolidin-1-yl)phenylbutan-1-amine
CAS No:2228478-91-7
MF:C15H24N2
MW:232.364463806152
CID:5963478
PubChem ID:165670143
Update Time:2025-06-13

3-methyl-3-4-(pyrrolidin-1-yl)phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-3-4-(pyrrolidin-1-yl)phenylbutan-1-amine
    • 3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
    • 2228478-91-7
    • EN300-1787049
    • Inchi: 1S/C15H24N2/c1-15(2,9-10-16)13-5-7-14(8-6-13)17-11-3-4-12-17/h5-8H,3-4,9-12,16H2,1-2H3
    • InChI Key: LSVWAJHHUBKCQR-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)C(C)(C)CCN)CCCC1

Computed Properties

  • Exact Mass: 232.193948774g/mol
  • Monoisotopic Mass: 232.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.3Ų

3-methyl-3-4-(pyrrolidin-1-yl)phenylbutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1787049-0.05g
3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
2228478-91-7
0.05g
$1091.0 2023-09-19
Enamine
EN300-1787049-0.1g
3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
2228478-91-7
0.1g
$1144.0 2023-09-19
Enamine
EN300-1787049-0.25g
3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
2228478-91-7
0.25g
$1196.0 2023-09-19
Enamine
EN300-1787049-0.5g
3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
2228478-91-7
0.5g
$1247.0 2023-09-19
Enamine
EN300-1787049-1.0g
3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
2228478-91-7
1g
$1299.0 2023-06-02
Enamine
EN300-1787049-2.5g
3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
2228478-91-7
2.5g
$2548.0 2023-09-19
Enamine
EN300-1787049-5.0g
3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
2228478-91-7
5g
$3770.0 2023-06-02
Enamine
EN300-1787049-10.0g
3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
2228478-91-7
10g
$5590.0 2023-06-02
Enamine
EN300-1787049-1g
3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
2228478-91-7
1g
$1299.0 2023-09-19
Enamine
EN300-1787049-5g
3-methyl-3-[4-(pyrrolidin-1-yl)phenyl]butan-1-amine
2228478-91-7
5g
$3770.0 2023-09-19

Additional information on 3-methyl-3-4-(pyrrolidin-1-yl)phenylbutan-1-amine

Introduction to 3-Methyl-3-(4-(pyrrolidin-1-yl)phenyl)butan-1-amine (CAS No. 2228478-91-7)

3-Methyl-3-(4-(pyrrolidin-1-yl)phenyl)butan-1-amine, with the CAS number 2228478-91-7, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its unique molecular structure, which includes a pyrrolidine ring and a substituted phenyl group, making it a valuable subject for both academic and industrial studies.

The chemical formula of 3-methyl-3-(4-(pyrrolidin-1-yl)phenyl)butan-1-amine is C15H23N2. Its molecular weight is approximately 233.35 g/mol. The compound's structure consists of a central butanamine chain with a methyl group at the third position, a phenyl ring at the fourth position, and a pyrrolidine ring attached to the phenyl ring. This intricate arrangement of functional groups contributes to its diverse chemical properties and potential biological activities.

In the realm of pharmaceutical research, 3-methyl-3-(4-(pyrrolidin-1-yl)phenyl)butan-1-amine has been explored for its potential as a therapeutic agent. Recent studies have indicated that this compound may exhibit activity in modulating various biological pathways, including those involved in neurotransmission and cellular signaling. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound can act as potent agonists or antagonists for specific receptors, making them promising candidates for drug development.

The pharmacological profile of 3-methyl-3-(4-(pyrrolidin-1-yl)phenyl)butan-1-amine is an area of ongoing investigation. Preliminary studies suggest that it may have neuroprotective properties, potentially useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its ability to modulate serotonin and dopamine receptors has led to interest in its potential use as an antidepressant or anxiolytic agent.

In the context of chemical synthesis, 3-methyl-3-(4-(pyrrolidin-1-yl)phenyl)butan-1-amine can be synthesized through various routes. One common method involves the reaction of 4-bromophenylacetonitrile with pyrrolidine followed by reduction to form the amine. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production. The versatility of this synthesis method also allows for the introduction of various substituents, enabling the creation of a wide range of derivatives with different biological activities.

The safety and toxicity profile of 3-methyl-3-(4-(pyrrolidin-1-yl)phenyl)butan-1-amine are critical considerations for its practical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, comprehensive safety assessments are necessary before it can be advanced to clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-methyl-3-(4-(pyrrolidin-1-yl)phenyl)butan-1-amine in treating various conditions. Early results from phase I trials have been promising, indicating good tolerability and pharmacokinetic properties. These findings have paved the way for further clinical investigations to explore its therapeutic potential more thoroughly.

In conclusion, 3-methyl-3-(4-(pyrrolidin-1-y l)phenyl)butan - 1 - amine strong > (CAS No . 2228478 - 91 - 7 ) represents a promising compound with diverse applications in pharmaceuticals and chemical research . Its unique molecular structure , coupled with its potential biological activities , makes it an exciting subject for ongoing scientific exploration . As research continues , it is likely that new insights into the properties and applications of this compound will emerge , further solidifying its importance in the field . p >

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.